![molecular formula C8H16ClN B2897577 bicyclo[3.2.1]octan-2-amine hydrochloride, Mixture of diastereomers CAS No. 1195211-57-4](/img/structure/B2897577.png)
bicyclo[3.2.1]octan-2-amine hydrochloride, Mixture of diastereomers
Overview
Description
Bicyclo[3.2.1]octan-2-amine hydrochloride, Mixture of diastereomers is a chemical compound with the molecular formula C8H16ClN . It is also known by its synonyms Bicyclo[3.2.1]octan-2-amine hydrochloride .
Synthesis Analysis
The synthesis of complex bicyclo[3.2.1]octane scaffolds has been achieved through various strategies. One such strategy involves the reaction of readily accessible vinylogous carbonates with N-substituted hydroxylamine hydrochlorides via an intramolecular 1,3-dipolar nitrone cycloaddition reaction . Another approach involves a solvent-dependent oxidative dearomatization-induced divergent [5+2] cascade .Molecular Structure Analysis
The molecular structure of Bicyclo[3.2.1]octan-2-amine hydrochloride, Mixture of diastereomers is available as a 2D Mol file . The IUPAC Standard InChI is InChI=1S/C8H14/c1-2-7-4-5-8(3-1)6-7/h7-8H,1-6H2 .Physical And Chemical Properties Analysis
The molecular weight of Bicyclo[3.2.1]octan-2-amine hydrochloride, Mixture of diastereomers is 161.67 . Other physical and chemical properties such as melting point, boiling point, and density are not specified in the retrieved sources.Scientific Research Applications
Synthesis of Functionalized Bicyclo[3.2.1]octanes
Researchers have developed methods for synthesizing functionalized bicyclo[3.2.1]octanes, which can be used as intermediates in the production of various pharmaceuticals and chemicals .
Organocatalysis
Bicyclo[3.2.1]octan-2-ones, derived from bicyclo[3.2.1]octan-2-amine hydrochloride, have been used in organocatalyzed reactions, such as the domino Michael-Henry reaction, to produce enantioenriched compounds .
Drug Discovery
The unique structure of 2-azabicyclo[3.2.1]octanes, which can be derived from bicyclo[3.2.1]octan-2-amine hydrochloride, has potential applications in drug discovery as key synthetic intermediates .
Safety and Hazards
properties
IUPAC Name |
bicyclo[3.2.1]octan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N.ClH/c9-8-4-2-6-1-3-7(8)5-6;/h6-8H,1-5,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAKSGJQDVPHDKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1CCC2N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bicyclo[3.2.1]octan-2-amine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{[4-(Trifluoromethyl)phenyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate](/img/structure/B2897494.png)
![2-Chloro-N-methyl-N-[(3R,4R)-4-(1-methylpyrazol-4-yl)oxyoxolan-3-yl]propanamide](/img/structure/B2897501.png)
![N-{2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-2-phenyl-1,3-thiazole-4-carboxamide](/img/structure/B2897502.png)
![1-[4-(2-Chloropropanoyl)piperazin-1-yl]-2-(4-ethylphenoxy)propan-1-one](/img/structure/B2897505.png)
![(E)-N-(5,5-dioxido-3-(p-tolyl)tetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)-3-nitrobenzamide](/img/structure/B2897511.png)
![N-(1,3-benzodioxol-5-ylmethyl)-2-[5-[2-[4-(dimethylamino)anilino]-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide](/img/structure/B2897516.png)
